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Compound of Interest

Compound Name: LEB-03-153

Cat. No.: B15142528

For Researchers, Scientists, and Drug Development Professionals

Introduction

LEB-03-153 is a novel small molecule inhibitor with potential therapeutic applications in
oncology and inflammatory diseases. These application notes provide a comprehensive
overview of the use of LEB-03-153 in high-throughput screening (HTS) assays. The protocols
detailed below are designed to facilitate the rapid and efficient identification and
characterization of this compound's activity in a variety of cellular and biochemical assays. The
provided methodologies are optimized for accuracy, reproducibility, and scalability, making
them suitable for large-scale screening campaigns.

Mechanism of Action

LEB-03-153 is a potent and selective inhibitor of the Mitogen-Activated Protein Kinase
(MAPK)/Extracellular Signal-Regulated Kinase (ERK) signaling pathway. It specifically targets
the MEK1 and MEK2 kinases, preventing the phosphorylation and subsequent activation of
ERK1 and ERK2. This inhibition leads to the downregulation of downstream signaling cascades
responsible for cell proliferation, differentiation, and survival. The high selectivity of LEB-03-153
for MEK1/2 minimizes off-target effects, making it an attractive candidate for further drug
development.
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1. Prepare Compound Plate
(Serial dilutions of LEB-03-153)

:

3. Dispense Compound to Assay Plate

2. Prepare Enzyme/Substrate Mix
(MEK1/2 + ERK1/2)

4. Add Enzyme/Substrate Mix

}

5. Incubate at Room Temperature

}

6. Add ATP to Initiate Reaction

)

7. Incubate at Room Temperature

)

8. Add ADP-Glo™ Reagent

)

9. Incubate at Room Temperature

)

10. Add Kinase Detection Reagent

}

11. Incubate at Room Temperature

12. Read Luminescence
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1. Seed Cells in 384-well Plates

:

2. Incubate for 24 Hours

:

3. Add Serial Dilutions of LEB-03-153

:

4. Incubate for 72 Hours

:

5. Equilibrate Plate to Room Temperature

:

6. Add CellTiter-Glo® Reagent

:

7. Mix on an Orbital Shaker

:

8. Incubate at Room Temperature

9. Read Luminescence
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 To cite this document: BenchChem. [Application Notes and Protocols for LEB-03-153 in
High-Throughput Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142528#leb-03-153-for-high-throughput-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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